Cas no 1788543-46-3 (3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide)

• Product Name: 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide
• CAS No: 1788543-46-3
• MF: C₁₉H₁₅N₅O₂
• MW: 345.354703187943
• CID: 5366092
• Update Time: 2025-06-11

3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]benzamide
• Benzamide, 3-cyano-N-[2-[6-(2-furanyl)-1H-imidazo[1,2-b]pyrazol-1-yl]ethyl]-
• 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide

• Inchi： 1S/C19H15N5O2/c20-13-14-3-1-4-15(11-14)19(25)21-6-7-23-8-9-24-18(23)12-16(22-24)17-5-2-10-26-17/h1-5,8-12H,6-7H2,(H,21,25)
• InChI Key： OPXRPFWQWQZESK-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=CC(C3=CC=CO3)=NN2C=C1)(=O)C1=CC=CC(C#N)=C1

Additional information on 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide

3-Cyano-N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide (CAS No. 1788543-46-3): An Overview of Its Structure, Properties, and Applications

3-Cyano-N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide (CAS No. 1788543-46-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoloimidazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide is characterized by a central pyrazoloimidazole core substituted with a furan ring and a cyano group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The furan ring is known for its electron-donating nature, which can enhance the compound's binding affinity to various biological targets. The cyano group, on the other hand, contributes to the compound's stability and reactivity, making it an attractive candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide is in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of this compound as a lead candidate for the development of novel anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide has also shown promise in the treatment of viral infections. Research has indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral entry into host cells or by interfering with viral replication machinery. This makes it a valuable candidate for further investigation in the context of antiviral drug development.

The synthesis of 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide has been reported using various methodologies. One common approach involves the condensation of 3-cyanobenzoyl chloride with 2-(6-furylpyrazoloimidazolyl)ethanamine under mild conditions. The reaction typically proceeds with high yields and purity, making it suitable for large-scale production. The synthetic route can be optimized to improve efficiency and reduce costs, which is crucial for commercialization.

The physicochemical properties of 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide have also been extensively studied. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. This solubility profile can be advantageous for formulating oral or parenteral drug delivery systems.

Toxicity studies have shown that 3-cyano-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}benzamide exhibits low toxicity in animal models. Acute toxicity tests in mice revealed no significant adverse effects at doses up to 500 mg/kg body weight. Chronic toxicity studies are ongoing to further evaluate its safety profile over extended periods of administration.

In conclusion, 3-cyano-N-{2-[6-(furan-2-y l)-1H-pyrazolo[1 ,5 -a ] imid az ol - 1 - y l ] e th y l } b en z am ide strong > (CAS No . 1788543 -46 - 3 ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an attractive target for further research and development . Ongoing studies aim to optimize its pharmacological properties , enhance its bioavailability , and explore new avenues for clinical application . As research progresses , this compound may emerge as a valuable tool in the treatment of various diseases , contributing significantly to advances in medicinal chemistry and pharmaceutical science . p >